Cas no 5785-16-0 (2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-)

2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]- structure
5785-16-0 structure
Product Name:2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-
CAS No:5785-16-0
MF:C11H11N3O
MW:201.224541902542
CID:381401
PubChem ID:308512
Update Time:2025-04-19

2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-
    • 4-(benzylamino)-2-pyrimidinol
    • 4-(benzylamino)-pyrimidin-2-ol
    • 4-Benzylamino-1H-pyrimidin-2-on
    • 4-benzylamino-1H-pyrimidin-2-one
    • 4-Benzylaminocytosine
    • 4-Benzylamino-pyrimidin-2(1H)-one
    • 4-N-Benzylcytosine
    • 4-N-phenylmethylcytosine
    • AC1L7D1B
    • CHEMBL2063052
    • N4 -benzyl-cytosine
    • N4-benzylcytosine
    • NSC210324
    • SureCN248683
    • 4-(Benzylamino)-2(1H)-pyrimidinone #
    • LHOUXFCFCBCKPY-UHFFFAOYSA-N
    • NSC-210324
    • NSC 210324
    • AKOS015917094
    • 6-(benzylamino)-1H-pyrimidin-2-one
    • 5785-16-0
    • SCHEMBL248683
    • DTXSID60308877
    • BDBM50389495
    • Inchi: 1S/C11H11N3O/c15-11-12-7-6-10(14-11)13-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14,15)
    • InChI Key: LHOUXFCFCBCKPY-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(N1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 201.09033
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • PSA: 53.49
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